2-(benzyloxy)-1-phenylethan-1-one
Overview
Description
“2-(benzyloxy)-1-phenylethan-1-one” is a chemical compound that is related to 2-(benzyloxy)phenol . It is used in the synthesis of 2-(benzyloxy)hydroquinone and also used to prepare sequential polypeptides . It is also used as a reagent for the synthesis of multidentate chelating ligands .
Synthesis Analysis
The synthesis of “2-(benzyloxy)-1-phenylethan-1-one” involves the use of 2-benzyloxy-1-methylpyridinium triflate (1), which is a mild, convenient, and in some cases uniquely effective new reagent for the synthesis of benzyl ethers and esters . The N-methylation of 2-benzyloxypyridine delivers the active reagent in situ .Molecular Structure Analysis
The molecular structure of “2-(benzyloxy)-1-phenylethan-1-one” is related to that of 2-(benzyloxy)phenol . The dihedral angle between the mean planes of the methyl-2 benzoate ring and the benzyloxy ring is 8.0(2) ̊ . Intermolecular hydrogen-bonding C–H·O interactions and p-p stacking interactions between nearby benzoate rings influence the twist angle between these two groups, and help to stabilize the crystal packing in the unit cell .Chemical Reactions Analysis
The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzyloxy halides show enhanced reactivity, due to the adjacent aromatic ring . This suggests a general benzylic activation supported by the susceptibility of alkyl side-chains to oxidative degradation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)-1-phenylethan-1-one involves the reaction of benzyl bromide with phenylacetic acid, followed by oxidation of the resulting benzyl phenylacetate to form the target compound.", "Starting Materials": [ "Benzyl bromide", "Phenylacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 10 g of phenylacetic acid in 50 mL of water and add 10 g of sodium hydroxide. Stir the mixture until the phenylacetic acid dissolves completely.", "Step 2: Add 15 g of benzyl bromide to the phenylacetic acid solution and stir the mixture for 2 hours at room temperature.", "Step 3: Extract the reaction mixture with ethyl acetate and wash the organic layer with water.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain benzyl phenylacetate as a yellow oil.", "Step 5: Dissolve 5 g of benzyl phenylacetate in 50 mL of acetic acid and add 5 mL of hydrogen peroxide dropwise with stirring.", "Step 6: Stir the reaction mixture for 2 hours at room temperature and then pour it into water.", "Step 7: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 2-(benzyloxy)-1-phenylethan-1-one as a white solid." ] } | |
CAS RN |
103394-86-1 |
Product Name |
2-(benzyloxy)-1-phenylethan-1-one |
Molecular Formula |
C15H14O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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